molecular formula C15H19ClN4O B2898727 2-(2-chlorophenyl)-N-(3-methyl-1-(2H-1,2,3-triazol-2-yl)butan-2-yl)acetamide CAS No. 2034266-84-5

2-(2-chlorophenyl)-N-(3-methyl-1-(2H-1,2,3-triazol-2-yl)butan-2-yl)acetamide

Cat. No. B2898727
CAS RN: 2034266-84-5
M. Wt: 306.79
InChI Key: PJEXETZBAXHILH-UHFFFAOYSA-N
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Description

2-(2-chlorophenyl)-N-(3-methyl-1-(2H-1,2,3-triazol-2-yl)butan-2-yl)acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in research. This compound is also known as C13H18ClN3O and is commonly referred to as "2-Cl-phenyl-3-methylbutyramide."

Mechanism of Action

The mechanism of action of 2-Cl-phenyl-3-methylbutyramide is not fully understood. However, it is believed to act by inhibiting the activity of specific biological targets, such as enzymes or receptors. This inhibition can lead to a range of biochemical and physiological effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-Cl-phenyl-3-methylbutyramide are dependent on the specific biological target it is inhibiting. Some of the reported effects include anti-inflammatory activity, anti-cancer activity, and neuroprotective effects. However, further research is needed to fully understand the effects of this compound.

Advantages and Limitations for Lab Experiments

One advantage of using 2-Cl-phenyl-3-methylbutyramide in lab experiments is its potent activity against a range of biological targets. This compound has also been found to be relatively stable and easy to handle. However, one limitation is that the mechanism of action is not fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are several future directions for research involving 2-Cl-phenyl-3-methylbutyramide. One area of interest is its potential as a therapeutic agent for cancer and other diseases. Additionally, further research is needed to fully understand the mechanism of action and the biochemical and physiological effects of this compound. Finally, the development of new synthesis methods for this compound may lead to improved yields and increased accessibility for researchers.

Synthesis Methods

The synthesis of 2-Cl-phenyl-3-methylbutyramide involves the condensation of 2-chlorobenzoyl chloride with 3-methyl-1-(2H-1,2,3-triazol-2-yl)butan-2-amine in the presence of a base. The resulting product is then treated with acetic anhydride to obtain the final compound.

Scientific Research Applications

2-Cl-phenyl-3-methylbutyramide has been extensively studied for its potential applications in scientific research. This compound has been found to exhibit significant activity against a range of biological targets, including enzymes, receptors, and ion channels. It has been studied as a potential therapeutic agent for a variety of diseases, including cancer, inflammation, and neurological disorders.

properties

IUPAC Name

2-(2-chlorophenyl)-N-[3-methyl-1-(triazol-2-yl)butan-2-yl]acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H19ClN4O/c1-11(2)14(10-20-17-7-8-18-20)19-15(21)9-12-5-3-4-6-13(12)16/h3-8,11,14H,9-10H2,1-2H3,(H,19,21)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

PJEXETZBAXHILH-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)C(CN1N=CC=N1)NC(=O)CC2=CC=CC=C2Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H19ClN4O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

306.79 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-(2-chlorophenyl)-N-(3-methyl-1-(2H-1,2,3-triazol-2-yl)butan-2-yl)acetamide

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